Cas no 61171-72-0 (2,4,6-Cycloheptatrien-1-one, 2,5-bis(acetyloxy)-)

• Product Name: 2,4,6-Cycloheptatrien-1-one, 2,5-bis(acetyloxy)-
• CAS No: 61171-72-0
• MF: C₁₁H₁₀O₅
• MW: 222.194103717804
• CID: 489757
• PubChem ID: 13011747
• Update Time: 2025-04-19

2,4,6-Cycloheptatrien-1-one, 2,5-bis(acetyloxy)- Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Cycloheptatrien-1-one, 2,5-bis(acetyloxy)-
• (4-acetyloxy-5-oxocyclohepta-1,3,6-trien-1-yl) acetate
• 7-Oxocyclohepta-1,3,5-triene-1,4-diyl diacetate
• 61171-72-0
• 2,5-Diacetoxytropone
• DTXSID00515083

• Inchi： 1S/C11H10O5/c1-7(12)15-9-3-5-10(14)11(6-4-9)16-8(2)13/h3-6H,1-2H3
• InChI Key： GPEJEGNRYNDERJ-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C(C=CC(=CC=1)OC(C)=O)=O

Computed Properties

• Exact Mass: 222.0528
• Monoisotopic Mass: 222.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• PSA: 69.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbon derivatives Tropones Tropones
• Solvents and Organic Chemicals Organic Compounds Hydrocarbon derivatives Tropones